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Compound of Interest

Compound Name: Ethyl-ammonium sulfate

Cat. No.: B3343170

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of di(ethylammonium) sulfate,
focusing on its chemical identity, physical properties, and synthesis. This document is intended
to serve as a valuable resource for professionals in research and development.

Chemical Identity and Structure

Di(ethylammonium) sulfate, also referred to as ethylammonium sulfate, is the salt formed from
the neutralization of ethylamine with sulfuric acid. The stoichiometry of the reaction involves
two equivalents of the ethylamine base for every one equivalent of the diprotic sulfuric acid,
resulting in a salt with two ethylammonium cations ([CHzCH2NHs]*) and one sulfate anion
(SO427).

IUPAC Name: ethylazanium;sulfate
e Molecular Formula: CaH16N204S
e PubChem Compound ID: 9834157[1]

o CAS Number: A specific CAS number for di(ethylammonium) sulfate is not consistently
reported in major chemical databases. Researchers are advised to use the molecular
formula and PubChem CID for unambiguous identification.
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The structure consists of two protonated ethylamine molecules ionically bonded to a sulfate
ion.

Physical and Chemical Properties

Quantitative physical property data for di(ethylammonium) sulfate is not extensively
documented in publicly available literature. The following table summarizes the available
computed and experimental information.

Property Value Source

Molecular Weight 188.25 g/mol PubChem[1]
Appearance White crystalline solid Inferred from similar salts
Solubility Soluble in water Inferred from similar salts
Melting Point Data not available

Boiling Point Data not available

Density Data not available

The compound is expected to be a stable, non-volatile solid under standard conditions, typical
of simple organic ammonium salts.

Synthesis and Characterization Protocols

While a specific, peer-reviewed protocol for di(ethylammonium) sulfate is not readily available,
its synthesis can be reliably achieved through a standard acid-base neutralization reaction. The
following protocols are based on established chemical principles for the formation of similar
alkylammonium salts.[2]

Objective: To synthesize di(ethylammonium) sulfate via the reaction of ethylamine with sulfuric
acid.

Materials:

o Ethylamine (e.g., 70 wt. % solution in water)
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e Sulfuric acid (e.g., 98% or a dilute 1 M solution)

e Deionized water

o Ethanol or Isopropanol (for recrystallization)

e pH indicator paper or a calibrated pH meter

e |ce bath

e Magnetic stirrer and stir bar

e Round-bottom flask or beaker

e Dropping funnel

e Biuchner funnel and filter paper

o Evaporating dish or crystallizing dish

Procedure:

o Preparation of Reactants:

o In a flask, place a known molar amount of ethylamine solution. For example, 12.9 g (0.2
mol) of a 70% ethylamine solution.

o Dilute the ethylamine with approximately 50 mL of deionized water and place the flask in
an ice bath to cool.

o Slowly and carefully, add a stoichiometric amount of sulfuric acid (0.1 mol, which is
approximately 5.4 mL of 98% H2S0a) to a dropping funnel. It is highly recommended to
first dilute the concentrated acid by adding it to ~50 mL of cold water.

e Reaction:

o With vigorous stirring, add the sulfuric acid solution dropwise from the dropping funnel to
the cooled ethylamine solution. Caution: The reaction is highly exothermic. Maintain a slow

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

addition rate to keep the temperature of the reaction mixture below 30-40 °C.

o After the addition is complete, allow the mixture to stir for an additional 30-60 minutes at

room temperature.

o Check the pH of the solution. It should be approximately neutral (pH ~7). If the solution is
still basic, add a small amount of dilute sulfuric acid. If acidic, add a small amount of
ethylamine solution.

¢ Isolation and Purification:

o Reduce the volume of the resulting solution by about two-thirds using a rotary evaporator
or by gentle heating in an evaporating dish.

o Allow the concentrated solution to cool slowly to room temperature, followed by further
cooling in an ice bath to induce crystallization.

o Collect the resulting white crystals by vacuum filtration using a Buichner funnel.

o Wash the crystals with a small amount of cold ethanol or isopropanol to remove any
unreacted starting materials.

o Dry the crystals in a vacuum oven or in a desiccator.
Objective: To confirm the identity and purity of the synthesized di(ethylammonium) sulfate.
e 'H NMR Spectroscopy:

o Sample Preparation: Dissolve a small amount of the dried product in a suitable deuterated
solvent, such as D20.

o Expected Spectrum: The proton NMR spectrum should show a triplet corresponding to the
methyl (CHs) protons and a quartet corresponding to the methylene (CHz) protons of the
ethyl group. The integration of these signals should be in a 3:2 ratio.

o FTIR Spectroscopy:

o Sample Preparation: Analyze the dry solid using a KBr pellet or an ATR accessory.
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o Expected Spectrum: The infrared spectrum is expected to show characteristic peaks for N-
H stretching (around 3100-3300 cm~1), C-H stretching (around 2800-3000 cm~1), and a
strong, broad peak characteristic of the sulfate anion (SO42~) around 1100 cm™1.

o Elemental Analysis:

o Determine the weight percentages of Carbon (C), Hydrogen (H), Nitrogen (N), and Sulfur
(S).

o Theoretical Values: C: 25.52%, H: 8.57%, N: 14.88%, S: 17.03%. The experimental values
should be in close agreement with these calculated values for the pure compound.

Logical and Experimental Visualizations

The following diagrams, generated using Graphviz, illustrate the synthesis pathway and a
general experimental workflow.

Synthesis Pathway of Di(ethylammonium) Sulfate

Ethylamine
(2eq)

Sulfuric Acid
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Click to download full resolution via product page

Caption: Chemical reaction for the synthesis of di(ethylammonium) sulfate.
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General Experimental Workflow
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Caption: Workflow for synthesis, purification, and analysis.
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Signaling Pathways and Applications

Extensive searches of scientific literature did not reveal any established roles for
di(ethylammonium) sulfate in biological signaling pathways. Its structure as a simple organic
salt does not suggest a typical interaction with biological receptors or signaling cascades. The
primary applications for this and similar alkylammonium sulfates are likely within the fields of
chemical synthesis, as ionic liquids, or as components in material science applications, rather
than in drug development or pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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